Azinphos-methyl

• CAS No.: 86-50-0
• Product Name: Azinphos-methyl
• Molecular Formula: C10H12N3O3PS2
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 3-(dimethoxyphosphinothioylsulfanylmethyl)-1,2,3-benzotriazin-4-one
• Standard InChI: InChI=1S/C10H12N3O3PS2/c1-15-17(18,16-2)19-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,7H2,1-2H3
• Standard InChIKey: CJJOSEISRRTUQB-UHFFFAOYSA-N
• SMILES: COP(=S)(OC)SCN1C(=O)C2=CC=CC=C2N=N1
• Canonical SMILES: COP(=S)(OC)SCN1C(=O)C2=CC=CC=C2N=N1
• Boiling Point: Decomposes (NTP, 1992); Decomposes
• Colorform: Yellowish crystals; Crystals from methanol; Brown, waxy solid; Colorless crystals or a brown, waxy solid.; Colorless to white crystalline solid
• Density: 1.44 at 68 °F (EPA, 1998); 1.44 g/cu cm at 20 °C; 1.4 g/cm³; 1.44
• Melting Point: 163 to 165 °F (EPA, 1998); 73.0 °C; 73-74 °C; 163°F
• Physical Description: Azinphos methyl is a colorless brown, waxy or white crystalline solid dissolved in a liquid carrier. It is used as a pesticide. It is added to water to create a water emulsifiable liquid. It is toxic by inhalation, skin absorption, and/or ingestion. It is heavier than and insoluble in water. In case of damage to, leaking from containers of this material contact CHEMTREC, 800-424-9300.; COLOURLESS CRYSTALS.; Colorless crystals or a brown, waxy solid.; Colorless crystals or a brown, waxy solid. [insecticide]
• Description: Azinphos-methyl is a member of the class of benzotriazines that is 1,2,3-benzotriazine substituted by an oxo group at position 4 and a [(dimethoxyphosphorothioyl)sulfanyl]methyl group at position 3. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor and an agrochemical. It is an organic thiophosphate, an organothiophosphate insecticide and a member of benzotriazines. It derives from a hydride of a 1,2,3-benzotriazine.; Guthion, also called azinphos-methyl, is an organophosphorous pesticide that was used on many crops, especially apples, pears, cherries, peaches, almonds, and cotton. Many of its former uses have been cancelled by the EPA, and its few remaining uses are currently in the process of being phased out. Guthion is a synthetic substance, it does not occur naturally. Pure guthion is a colorless to white odorless crystalline solid that melts at about 72-74ºC (162-165ºF). Technical-grade guthion is a cream to yellow-brown granular solid. Guthion is poorly soluble in water.; Azinphos methyl is a colorless brown, waxy or white crystalline solid dissolved in a liquid carrier. It is used as a pesticide. It is added to water to create a water emulsifiable liquid. It is toxic by inhalation, skin absorption, and/or ingestion. It is heavier than and insoluble in water. In case of damage to, leaking from containers of this material contact CHEMTREC, 800-424-9300.
• Shelf Life: Solutions in ethanol and propylene glycol are stable for at least 3 weeks.; High temperatures cause gas evolution and may develop pressure in sealed containers.; Rapidly hydrolyzed in alkaline and acidic media ... Photodegrades on soil surfaces and readily photodegrades in water. Decomposes above 200 °C.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 6.59e-05 M; Soluble in methanol, ethanol, and propylene glycol, xylene, other organic solvents.; In dichloroethane, acetone, acetonitrile, ethyl acetate, and dimethyl sulfoxide, the solubility is >250 g/L at 20 °C; n-heptane, 1.2 g/L at 20 °C; xylene, 170 g/L at 20 °C; In toluene, dichloromethane, >20 g/L; Readily soluble in most organic solvents (toluene, chloroform, acetonitrile, benzene, carbon tetrachloride, and chlorobenzene), slightly soluble in 1-propanol.; In water, 20.9 mg/L at 20 °C; Solubility in water: none; 0.003%
• Synonyms: Phosphorodithioic Acid O,O-Dimethyl S-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl] Ester; Phosphorodithioic Acid O,O-Dimethyl Ester S-Ester With 3-(Mercaptomethyl)-1,2,3-benzotriazin-4(3H)-one ; 1,2,3-Benzotriazine Phosphorodithioic Acid Deriv.; 3-(Me
• Vapor Pressure: Negligible at 20C (EPA, 1998); 1.60e-06 mmHg; 2.0X10-7 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C:; Negligible at 68°F; 8 x 10-9 mmHg
• PubChem Compound: 2268
• Last Modified: Nov 11 2021